Cas no 1698317-87-1 (1-(Difluoromethyl)cyclopropan-1-ol)

• Product Name: 1-(Difluoromethyl)cyclopropan-1-ol
• CAS No: 1698317-87-1
• MF: C₄H₆F₂O
• MW: 108.086648464203
• CID: 5758052
• PubChem ID: 103439617
• Update Time: 2025-05-23

1-(Difluoromethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1698317-87-1
• 1-(Difluoromethyl)cyclopropan-1-ol
• EN300-1932425
• JYTBTHLXXJEMMD-UHFFFAOYSA-N
• Cyclopropanol, 1-(difluoromethyl)-
• 1-(DIFLUOROMETH YL)CYCLOPROPAN-1 -0L

• Inchi： 1S/C4H6F2O/c5-3(6)4(7)1-2-4/h3,7H,1-2H2
• InChI Key： JYTBTHLXXJEMMD-UHFFFAOYSA-N
• SMILES： FC(C1(CC1)O)F

Computed Properties

• Exact Mass: 108.03867113g/mol
• Monoisotopic Mass: 108.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 102.5±15.0 °C(Predicted)
• pka: 13.14±0.20(Predicted)

Additional information on 1-(Difluoromethyl)cyclopropan-1-ol

Research Briefing on 1-(Difluoromethyl)cyclopropan-1-ol (CAS: 1698317-87-1) in Chemical Biology and Pharmaceutical Applications

1-(Difluoromethyl)cyclopropan-1-ol (CAS: 1698317-87-1) is a fluorinated cyclopropanol derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile building block in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules. The incorporation of the difluoromethyl group and cyclopropane ring enhances metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have explored the synthetic routes and applications of 1-(Difluoromethyl)cyclopropan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The difluoromethyl group was found to improve the compounds' pharmacokinetic properties by reducing oxidative metabolism, while the cyclopropanol moiety contributed to target engagement through hydrogen bonding interactions.

In the field of agrochemicals, researchers have utilized 1-(Difluoromethyl)cyclopropan-1-ol to develop next-generation fungicides. A patent application (WO2023056789) disclosed its incorporation into succinate dehydrogenase inhibitors, showing remarkable efficacy against resistant fungal strains. The compound's ability to modulate electron-withdrawing effects while maintaining steric constraints has been particularly valuable in optimizing pesticide activity and environmental stability.

Structural analyses using X-ray crystallography and NMR spectroscopy have revealed interesting conformational properties of 1-(Difluoromethyl)cyclopropan-1-ol. The cyclopropane ring exhibits significant ring strain, while the difluoromethyl group adopts preferential orientations that influence molecular recognition. These insights, published in ACS Chemical Biology (2024), are guiding the rational design of analogs with improved target selectivity.

Ongoing research is investigating the metabolic fate of 1-(Difluoromethyl)cyclopropan-1-ol derivatives. Preliminary ADME studies indicate that the difluoromethyl group significantly reduces cytochrome P450-mediated oxidation compared to non-fluorinated analogs, potentially leading to compounds with longer half-lives. However, some studies note unexpected defluorination pathways that require further investigation to fully understand the safety profile of these compounds.

The pharmaceutical industry has shown growing interest in this scaffold, with several companies including 1-(Difluoromethyl)cyclopropan-1-ol derivatives in their preclinical pipelines. Its application spans diverse therapeutic areas including oncology (as kinase inhibitor warheads), infectious diseases (antiviral agents), and CNS disorders (GABA receptor modulators). The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor while providing optimal lipophilicity for membrane permeability.

Future research directions for 1-(Difluoromethyl)cyclopropan-1-ol include the development of more efficient synthetic methodologies, exploration of its use in PROTACs (proteolysis targeting chimeras), and investigation of its potential in radiopharmaceuticals. The unique electronic properties introduced by the difluoromethyl group may offer advantages in PET tracer development, particularly for CNS targets where blood-brain barrier penetration is crucial.